Cas no 1806488-83-4 (4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine
• CAS No: 1806488-83-4
• MF: C₆H₃F₃INS
• MW: 305.059402704239
• CID: 4907754
• Update Time: 2025-06-26

4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INS/c7-6(8,9)5-1-3(10)4(12)2-11-5/h1-2,12H
• InChI Key： ILWCHRBFYLUTJM-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)(F)F)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 13.9

Additional information on 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine

4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine (CAS No. 1806488-83-4): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine, identified by its CAS number 1806488-83-4, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its iodo and mercapto functional groups alongside a trifluoromethyl substituent, plays a pivotal role in the development of novel therapeutic agents. Its unique structural features make it an invaluable building block for synthesizing complex molecules with enhanced biological activity.

The trifluoromethyl group, in particular, is a key pharmacophore that contributes to the lipophilicity and metabolic stability of drug candidates. This modification is widely employed in medicinal chemistry to improve the pharmacokinetic properties of small-molecule drugs. The presence of both iodo and mercapto functionalities provides multiple sites for further chemical modifications, enabling the construction of diverse molecular architectures. Such flexibility is crucial for optimizing drug efficacy and minimizing side effects.

In recent years, the demand for high-quality intermediates like 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine has surged due to advancements in drug discovery technologies. The compound has been extensively utilized in the synthesis of kinase inhibitors, which are increasingly recognized for their therapeutic potential in treating cancers and inflammatory diseases. For instance, researchers have leveraged this intermediate to develop novel inhibitors targeting specific tyrosine kinases, demonstrating its importance in oncology research.

The mercapto group in 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine offers an additional layer of reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing heterocyclic compounds, which are prevalent in many biologically active molecules. The combination of these functional groups makes this compound a cornerstone in synthetic organic chemistry, facilitating the rapid assembly of complex structures with precision.

Recent studies have highlighted the utility of this compound in the development of antiviral agents. The structural motifs present in 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine are analogous to several known viral protease inhibitors. By incorporating this intermediate into drug candidates, researchers have been able to design molecules that exhibit potent antiviral activity. These findings underscore the compound's broad applicability across different therapeutic areas.

The synthesis of 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the intermediate more suitable for large-scale applications.

In conclusion, 4-Iodo-5-mercapto-2-(trifluoromethyl)pyridine (CAS No. 1806488-83-4) is a highly valuable intermediate in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthesizing a wide range of biologically active compounds. As drug discovery continues to evolve, this compound will undoubtedly remain at the forefront of innovation, contributing to the development of next-generation therapeutics.